Cas no 2137942-30-2 (8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one)

• Product Name: 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one
• CAS No: 2137942-30-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6543658
• PubChem ID: 165471455
• Update Time: 2025-11-01

8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-802964
• 8,9-dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one
• 2137942-30-2
• 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one

• Inchi： 1S/C11H19NO2/c1-8-3-4-11(7-9(8)2)5-6-12-10(13)14-11/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： LUZKFUXDGWZIDT-UHFFFAOYSA-N
• SMILES： O1C(NCCC21CCC(C)C(C)C2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one

Introduction to 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one (CAS No. 2137942-30-2)

8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one, a compound with the CAS number 2137942-30-2, is a unique and structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems sharing a single atom. The presence of a spirocyclic structure often confers unique chemical and biological properties, making such compounds valuable in the development of novel therapeutics.

The molecular formula of 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one is C₁₄H₂₄N₂O₂. The compound features a spirocyclic core with an oxirane ring and an aziridine ring, along with two methyl groups at the 8 and 9 positions. This specific arrangement of functional groups contributes to its potential biological activity and reactivity.

In recent years, spirocyclic compounds have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one make it a promising candidate for further investigation in these areas. For instance, the presence of the oxirane and aziridine rings can facilitate interactions with biological targets, such as enzymes and receptors, which are crucial for therapeutic efficacy.

The synthesis of 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one has been reported in several scientific publications. One notable method involves the intramolecular cyclization of a suitably functionalized precursor, followed by ring-opening reactions to introduce the desired substituents. This synthetic route highlights the versatility and complexity of spirocyclic compound synthesis, which often requires precise control over reaction conditions to achieve the desired product.

In terms of its biological activity, preliminary studies have shown that 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase (COX) enzymes and pro-inflammatory cytokines. These findings suggest that this compound could be developed into a novel anti-inflammatory drug with potential applications in treating conditions like arthritis and other inflammatory diseases.

Beyond its anti-inflammatory potential, 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one has also shown promise in antiviral research. Studies have indicated that it can interfere with viral replication processes by targeting specific viral enzymes or host cell factors involved in viral entry or assembly. This makes it a potential lead compound for the development of antiviral therapies against various viral infections.

In the context of cancer research, the unique structure of 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one has led to investigations into its anticancer properties. Preliminary data suggest that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Further studies are needed to elucidate the specific mechanisms by which this compound exerts its anticancer effects.

The pharmacokinetic properties of 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one are also an important area of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in living systems is crucial for optimizing its therapeutic potential and minimizing adverse effects. Preclinical studies have provided valuable insights into these aspects, indicating that the compound has favorable pharmacokinetic profiles suitable for further development.

In conclusion, 8,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one (CAS No. 2137942-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.